Cas no 682337-67-3 (Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-)
![Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]- structure](https://www.kuujia.com/scimg/cas/682337-67-3x500.png)
682337-67-3 structure
Product name:Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-
CAS No:682337-67-3
MF:C22H23N7O2
MW:417.463723421097
CID:393512
Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]-
- Phenol, 3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-9H-purin-2-yl]amino]-
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- Inchi: 1S/C22H23N7O2/c1-14-4-2-5-15(12-14)23-21-25-18-19(26-21)27-22(24-16-6-3-7-17(30)13-16)28-20(18)29-8-10-31-11-9-29/h2-7,12-13,30H,8-11H2,1H3,(H3,23,24,25,26,27,28)
- InChI Key: GYJMVVQFSHRGJL-UHFFFAOYSA-N
- SMILES: C1(O)=CC=CC(NC2=NC(N3CCOCC3)=C3C(=N2)NC(NC2=CC=CC(C)=C2)=N3)=C1
Computed Properties
- Exact Mass: 417.19159
Experimental Properties
- Density: 1.431±0.06 g/cm3(Predicted)
- Boiling Point: 725.5±70.0 °C(Predicted)
- PSA: 105.87
- pka: 9.61±0.10(Predicted)
Phenol,3-[[8-[(3-methylphenyl)amino]-6-(4-morpholinyl)-1H-purin-2-yl]amino]- Related Literature
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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4. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Shuo Xiong,Xudong Liu,Jian Zhou,Yi Liu,Yiping Shen,Xiaobo Yin,Jianhui Wu,Ran Tao,Yongqing Fu,Huigao Duan RSC Adv., 2020,10, 19178-19184
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